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Compound of Interest

Compound Name: 3-Carbazol-9-yl-propionic acid

Cat. No.: B1296237 Get Quote

Essential Safety and Handling Guide for 3-
Carbazol-9-yl-propionic acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 3-
Carbazol-9-yl-propionic acid (CAS No. 6622-54-4). Adherence to these procedures is

essential to ensure laboratory safety and minimize exposure risks. The information herein is

compiled to provide procedural, step-by-step guidance for all operational stages involving this

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Carbazol-9-yl-propionic acid is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1][2]

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion. The

selection of appropriate Personal Protective Equipment (PPE) is the first and most critical line

of defense.
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PPE Category Specification
Standard Compliance
(Examples)

Respiratory Protection

For handling powders outside

of a certified chemical fume

hood, a NIOSH-approved N95

dust mask or a half-face

respirator with P100 particulate

filters is required to prevent

inhalation of the powder.

NIOSH 42 CFR 84 / EN 149

Eye and Face Protection

Chemical splash goggles are

mandatory to protect against

dust particles and potential

splashes.[3][4][5] For

procedures with a higher risk

of splashing, a face shield

should be worn in addition to

goggles.[5][6][7] Standard

safety glasses with side

shields are not sufficient.[3][5]

ANSI Z87.1 / EN 166

Hand Protection

Chemical-resistant gloves are

required. Nitrile gloves are a

suitable choice for protection

against incidental contact with

this type of chemical solid.[8]

[9][10] Always inspect gloves

for tears or punctures before

use and change them

immediately if contaminated.

[10] For prolonged contact,

consider thicker, chemical-

resistant gloves.

ASTM F739 / EN ISO 374

Body Protection A laboratory coat is mandatory.

For larger quantities or when

there is a significant risk of

contamination, chemical-

N/A
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resistant coveralls made of

materials like polyethylene-

coated fabric should be worn.

[11][12][13] Ensure clothing

provides full coverage,

including long sleeves.[7]

Closed-toe shoes are required

at all times.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 3-Carbazol-9-yl-propionic acid.

1. Preparation and Engineering Controls:

Ensure all work with the solid compound is conducted in a certified chemical fume hood to

minimize inhalation exposure.[14][15]

Verify the functionality of the fume hood before commencing work.

Locate the nearest eyewash station and safety shower and ensure the access path is clear.

[15]

Prepare all necessary equipment, including spatulas, weighing paper, and sealable

containers, within the fume hood to avoid unnecessary movement of the chemical.

2. Weighing and Solution Preparation:

Don all required PPE as specified in the table above.

When weighing the powder, perform the task within the fume hood or a ventilated balance

enclosure to contain any airborne particles.[16]

Handle the compound gently to avoid creating dust.

If preparing a solution, add the solid to the solvent slowly. If the solvent is volatile, ensure this

is also done within the fume hood.
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3. Post-Handling:

After handling, decontaminate the work area with an appropriate solvent and then soap and

water.

Carefully remove and dispose of gloves as described in the disposal plan.

Wash hands thoroughly with soap and water after removing PPE.[15]

Disposal Plan: Managing Chemical Waste
Proper segregation and disposal of waste contaminated with 3-Carbazol-9-yl-propionic acid
are critical to prevent environmental contamination and ensure regulatory compliance.[17]
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Waste Stream Collection and Labeling Disposal Procedure

Solid Waste

Collect all contaminated solid

waste, including used gloves,

weighing paper, and paper

towels, in a dedicated, leak-

proof, and clearly labeled

hazardous waste container.

The label must read

"Hazardous Waste" and

include the chemical name.[18]

[19]

The sealed container must be

disposed of through an

approved hazardous waste

management service. Do not

mix with general laboratory

trash.

Liquid Waste (Solutions)

Collect any solutions

containing 3-Carbazol-9-yl-

propionic acid in a separate,

sealed, and clearly labeled

hazardous waste container.

Ensure the container is

compatible with the solvent

used.

The container should be stored

in a designated satellite

accumulation area until it is

collected by a certified

hazardous waste disposal

company.[20] Do not pour

down the drain.[15][18]

Contaminated Labware

Reusable labware (e.g.,

glassware) should be

decontaminated by rinsing with

a suitable solvent in a

chemical fume hood. The

solvent rinse must be collected

as hazardous waste.[18] After

the solvent rinse, the labware

can be washed with soap and

water.

The collected solvent rinse

should be added to the liquid

hazardous waste container.

Empty Original Containers

The original container must be

triple-rinsed with a suitable

solvent. The rinsate must be

collected as hazardous waste.

[18][21]

After triple-rinsing, the

container can be disposed of

in the regular trash, and any

labels indicating hazards

should be defaced.[21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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